Cas no 1621184-23-3 (N-[3-[(Triethoxysilylmethyl)diethoxysilyl]-2-methylpropyl]ethylenediamine)

• Product Name: N-[3-[(Triethoxysilylmethyl)diethoxysilyl]-2-methylpropyl]ethylenediamine
• CAS No: 1621184-23-3
• MF: C₁₇H₄₂N₂O₅Si₂
• MW: 410.6968
• CID: 2953030
• PubChem ID: 102341543
• Update Time: 2025-05-19

N-[3-[(Triethoxysilylmethyl)diethoxysilyl]-2-methylpropyl]ethylenediamine Chemical and Physical Properties

Names and Identifiers

• N-[3-[(Triethoxysilylmethyl)diethoxysilyl]-2-methylpropyl]ethylenediamine
• 1,2-Ethanediamine, N1-[3-[diethoxy[(triethoxysilyl)methyl]silyl]-2-methylpropyl]-
• 1-[3-(2-AMINOETHYL)-AMINOISOBUTYL]-1,1,3,3,3-PENTAETHOXY-1,3-DISILAPROPANE, 95%
• N1-(2-Methyl-3-(4,6,6-triethoxy-3,7-dioxa-4,6-disilanonan-4-yl)propyl)ethane-1,2-diamine
• 1621184-23-3
• 4,4,6,6-tetraethoxy-8-methyl-3-oxa-10-aza-4,6-disiladodecan-12-amine

• Inchi： 1S/C17H42N2O5Si2/c1-7-20-25(21-8-2,15-17(6)14-19-13-12-18)16-26(22-9-3,23-10-4)24-11-5/h17,19H,7-16,18H2,1-6H3
• InChI Key： AZPILJCPSKBEHF-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])[Si](OC([H])([H])C([H])([H])[H])(OC([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])[H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])N([H])C([H])([H])C([H])([H])N([H])[H])(OC([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 410.26322551g/mol
• Monoisotopic Mass: 410.26322551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes

Additional information on N-[3-[(Triethoxysilylmethyl)diethoxysilyl]-2-methylpropyl]ethylenediamine

N-[3-[(Triethoxysilylmethyl)Diethoxysilyl]-2-Methylpropyl]EthyleneDiamine: An Overview of a Versatile Silane Coupling Agent

N-[3-[(Triethoxysilylmethyl)Diethoxysilyl]-2-Methylpropyl]EthyleneDiamine, with the CAS number 1621184-23-3, is a sophisticated silane coupling agent that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound is characterized by its ability to bridge organic and inorganic materials, making it an essential component in various fields, including materials science, pharmaceuticals, and biotechnology.

The triethoxysilyl and diethoxysilyl groups in the molecule provide excellent reactivity with inorganic surfaces, such as silica, alumina, and metal oxides. These groups can form stable covalent bonds with these surfaces, thereby enhancing the adhesion and compatibility between organic polymers and inorganic substrates. The methylpropyl and ethylenediamine functionalities, on the other hand, offer additional reactivity and functionality, allowing for the formation of complex networks and structures.

Recent research has highlighted the potential of N-[3-[(Triethoxysilylmethyl)Diethoxysilyl]-2-Methylpropyl]EthyleneDiamine in advanced materials applications. For instance, a study published in the Journal of Materials Chemistry A demonstrated its effectiveness in improving the mechanical properties of polymer composites. The researchers found that incorporating this silane coupling agent into epoxy resins significantly enhanced the tensile strength and fracture toughness of the resulting composites. This improvement is attributed to the strong interfacial interactions between the silane coupling agent and both the polymer matrix and filler particles.

In the pharmaceutical industry, N-[3-[(Triethoxysilylmethyl)Diethoxysilyl]-2-Methylpropyl]EthyleneDiamine has shown promise as a functionalizing agent for drug delivery systems. Its ability to modify surfaces at the molecular level makes it suitable for creating targeted drug delivery platforms. A recent study in Biomaterials reported that this compound was used to functionalize silica nanoparticles for controlled release of anticancer drugs. The modified nanoparticles exhibited enhanced stability and prolonged drug release profiles, which are crucial for effective therapeutic outcomes.

Moreover, N-[3-[(Triethoxysilylmethyl)Diethoxysilyl]-2-Methylpropyl]EthyleneDiamine has been explored for its potential in biotechnology applications. In a study published in ACS Applied Materials & Interfaces, researchers utilized this silane coupling agent to functionalize biosensors for detecting biomolecules. The modified surfaces showed improved sensitivity and selectivity towards target analytes, making them suitable for point-of-care diagnostics.

The versatility of N-[3-[(Triethoxysilylmethyl)Diethoxysilyl]-2-Methylpropyl]EthyleneDiamine extends to its use in surface modification and coating technologies. Its ability to form robust bonds with various substrates makes it an ideal candidate for developing anti-corrosion coatings, self-cleaning surfaces, and other functional coatings. A study in Surface & Coatings Technology demonstrated that coatings formulated with this silane coupling agent exhibited excellent resistance to corrosion and wear, making them suitable for industrial applications.

In conclusion, N-[3-[(Triethoxysilylmethyl) Diethoxysilyl]-2- Methylpropyl) Ethylene Diamine, CAS number 1621184-23-3, is a multifunctional silane coupling agent with a wide range of applications. Its unique chemical structure enables it to bridge organic and inorganic materials effectively, making it an indispensable component in materials science, pharmaceuticals, biotechnology, and surface modification technologies. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in these fields.